Cas no 50870-44-5 (1-(4-bromo-3-methoxyphenyl)ethan-1-one)

1-(4-bromo-3-methoxyphenyl)ethan-1-one structure
50870-44-5 structure
Product Name:1-(4-bromo-3-methoxyphenyl)ethan-1-one
CAS No:50870-44-5
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD17169058
CID:1091124
PubChem ID:25140022
Update Time:2025-04-20

1-(4-bromo-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-3-methoxyphenyl)ethanone
    • 1-(4-bromo-3-methoxyphenyl)ethan-1-one
    • MDL: MFCD17169058
    • Inchi: 1S/C9H9BrO2/c1-6(11)7-3-4-8(10)9(5-7)12-2/h3-5H,1-2H3
    • InChI Key: IDLRGDVPTYMFSL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(C)=O)=CC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 31.5-32.0 ºC
  • Boiling Point: 292.7±25.0 ºC (760 Torr),
  • Flash Point: 130.8±23.2 ºC,
  • Solubility: Very slightly soluble (0.48 g/l) (25 º C),

1-(4-bromo-3-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU944-100mg
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95%
100mg
422CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU944-5g
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95%
5g
5830CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU944-1g
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95+%
1g
1459.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU944-250mg
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95%
250mg
774CNY 2021-05-08
Alichem
A019122059-1g
1-(4-Bromo-3-methoxyphenyl)ethanone
50870-44-5 96%
1g
$191.10 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU944-200mg
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95+%
200mg
486.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU944-50mg
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95+%
50mg
204.0CNY 2021-07-12
Chemenu
CM193644-100mg
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95+%
100mg
$57 2022-06-11
Chemenu
CM193644-250mg
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95+%
250mg
$79 2022-06-11
Chemenu
CM193644-1g
1-(4-bromo-3-methoxyphenyl)ethan-1-one
50870-44-5 95+%
1g
$188 2022-06-11
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